Cas no 83237-26-7 (2-(1-methoxycyclobutyl)ethan-1-ol)

• Product Name: 2-(1-methoxycyclobutyl)ethan-1-ol
• CAS No: 83237-26-7
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• MDL: MFCD22046544
• CID: 3410543
• PubChem ID: 12956085
• Update Time: 2025-05-27

2-(1-methoxycyclobutyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• CYCLOBUTANEETHANOL, 1-METHOXY-
• 2-(1-methoxycyclobutyl)ethan-1-ol
• 83237-26-7
• EN300-213960
• 1-Methoxycyclobutaneethanol
• SCHEMBL23781888
• 2-(1-Methoxycyclobutyl)ethanol
• AB93294
• IDA23726
• 969-932-1
• CID 12956085
• DB-391094

• MDL： MFCD22046544
• Inchi： 1S/C7H14O2/c1-9-7(5-6-8)3-2-4-7/h8H,2-6H2,1H3
• InChI Key： HPJUHUIVVYLGSA-UHFFFAOYSA-N
• SMILES： O(C)C1(CCO)CCC1

Computed Properties

• Exact Mass: 130.099379685Da
• Monoisotopic Mass: 130.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 86.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-(1-methoxycyclobutyl)ethan-1-ol

Comprehensive Overview of CYCLOBUTANEETHANOL, 1-METHOXY- (CAS No. 83237-26-7)

CYCLOBUTANEETHANOL, 1-METHOXY- (CAS No. 83237-26-7) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This compound, characterized by its unique cyclobutane ring and methoxy functional group, is widely utilized in synthetic chemistry, fragrance formulation, and advanced material research. Its molecular structure, C7H14O2, offers a versatile platform for various chemical modifications, making it a valuable intermediate in numerous applications.

The growing interest in 1-METHOXY-CYCLOBUTANEETHANOL can be attributed to its role in the development of novel fragrances and flavors. With consumers increasingly seeking sustainable and eco-friendly products, this compound has emerged as a key ingredient in green chemistry initiatives. Researchers are exploring its potential in biodegradable formulations, aligning with the global shift toward environmentally conscious manufacturing practices.

In the pharmaceutical sector, CYCLOBUTANEETHANOL, 1-METHOXY- is being investigated for its potential as a building block in drug discovery. Its structural features enable the synthesis of bioactive molecules with enhanced pharmacokinetic properties. Recent studies have highlighted its utility in creating analogs for therapeutic agents targeting neurological and metabolic disorders, a hot topic in modern medicinal chemistry.

From a commercial perspective, the demand for CAS 83237-26-7 is on the rise, driven by its applications in high-value industries. Market analysts predict steady growth, particularly in regions with robust chemical and fragrance sectors. Companies are investing in scalable synthesis methods to meet this demand, ensuring a stable supply chain for end-users.

Safety and handling of 1-METHOXY-CYCLOBUTANEETHANOL are critical considerations for industrial users. While not classified as hazardous under standard regulations, proper storage and handling protocols are recommended to maintain product integrity. Material Safety Data Sheets (MSDS) provide detailed guidelines for safe usage, emphasizing the importance of workplace safety in chemical processing environments.

Innovations in synthetic methodologies have further enhanced the accessibility of CYCLOBUTANEETHANOL, 1-METHOXY-. Catalytic processes and flow chemistry techniques are being optimized to improve yield and reduce environmental impact. These advancements align with the principles of green chemistry, addressing the industry's need for sustainable production practices.

Analytical characterization of CAS 83237-26-7 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and chromatographic methods. These tools ensure precise quality control, meeting the stringent requirements of pharmaceutical and specialty chemical applications. Purity standards are strictly maintained to guarantee consistent performance in end-use formulations.

The versatility of 1-METHOXY-CYCLOBUTANEETHANOL extends to material science, where it serves as a precursor for polymer modifications. Its incorporation into polymeric matrices can enhance material properties such as flexibility and thermal stability. This application is particularly relevant in the development of advanced coatings and adhesives, sectors experiencing rapid technological evolution.

Regulatory compliance for CYCLOBUTANEETHANOL, 1-METHOXY- varies by region, with most jurisdictions classifying it as a general chemical substance. Manufacturers and distributors must stay informed about evolving regulations to ensure global market access. REACH and other chemical inventories provide frameworks for legal commercialization across international markets.

Future research directions for CAS 83237-26-7 include exploring its potential in energy storage systems and catalytic applications. The compound's structural features may offer advantages in next-generation battery technologies, a field of intense scientific and commercial interest. Collaborative efforts between academia and industry are expected to unlock new possibilities for this versatile molecule.

For researchers and industry professionals seeking detailed technical information about 1-METHOXY-CYCLOBUTANEETHANOL, comprehensive databases and scientific literature provide extensive data on its physical properties, synthetic routes, and application case studies. These resources are invaluable for innovation and problem-solving in chemical development projects.

In conclusion, CYCLOBUTANEETHANOL, 1-METHOXY- (CAS No. 83237-26-7) represents a compound of significant scientific and commercial importance. Its diverse applications across multiple industries, combined with ongoing research into novel uses, position it as a molecule with enduring relevance in the chemical landscape. As sustainable chemistry and advanced materials continue to evolve, this compound is poised to play an increasingly prominent role in technological advancements.